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Compound of Interest

Compound Name: 2-Nitrotoluene

Cat. No.: B127304 Get Quote

An In-depth Technical Guide to 2-Nitrotoluene

Chemical Identifier:

CAS Number: 88-72-2[1][2]

Overview
2-Nitrotoluene (o-nitrotoluene) is an organic compound with the chemical formula

CH₃C₆H₄NO₂.[1][3] It is a pale yellow, oily liquid with a faint aromatic odor, sometimes

described as resembling almonds.[4][5][6][7] This nitroaromatic compound is a key industrial

intermediate, primarily synthesized through the nitration of toluene.[2][8] Its main application

lies in the production of o-toluidine, which is a precursor for various azo and sulfur dyes.[2][4][8]

[9] It is also utilized in the manufacturing of agricultural chemicals, rubber chemicals,

explosives, and as an intermediate in the pharmaceutical industry.[2][4][8][9]

Physical and Chemical Properties
2-Nitrotoluene is a combustible liquid that is slightly soluble in water but miscible with many

organic solvents like ethanol, ether, benzene, and chloroform.[4][6][8][10] It exists in two

crystalline forms, α and β, with different melting points.[3]

Table 1: Physical and Chemical Properties of 2-Nitrotoluene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b127304?utm_src=pdf-interest
https://www.benchchem.com/product/b127304?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/438804
https://grokipedia.com/page/2-Nitrotoluene
https://www.benchchem.com/product/b127304?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/438804
https://en.wikipedia.org/wiki/2-Nitrotoluene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1854572.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1854572_EN.htm
https://www.sciencemadness.org/smwiki/index.php/2-Nitrotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrotoluene
https://grokipedia.com/page/2-Nitrotoluene
https://www.ncbi.nlm.nih.gov/books/NBK373187/
https://grokipedia.com/page/2-Nitrotoluene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1854572.htm
https://www.ncbi.nlm.nih.gov/books/NBK373187/
https://www.nbinno.com/article/dye-intermediates/unlocking-the-potential-the-industrial-significance-of-2-nitrotoluene-in-chemical-manufacturing-og
https://grokipedia.com/page/2-Nitrotoluene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1854572.htm
https://www.ncbi.nlm.nih.gov/books/NBK373187/
https://www.nbinno.com/article/dye-intermediates/unlocking-the-potential-the-industrial-significance-of-2-nitrotoluene-in-chemical-manufacturing-og
https://www.benchchem.com/product/b127304?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1854572.htm
https://www.sciencemadness.org/smwiki/index.php/2-Nitrotoluene
https://www.ncbi.nlm.nih.gov/books/NBK373187/
https://www.fishersci.ca/shop/products/2-nitrotoluene-99-thermo-scientific-1/p-7021207
https://en.wikipedia.org/wiki/2-Nitrotoluene
https://www.benchchem.com/product/b127304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₇H₇NO₂ [1][10][11]

Molecular Weight 137.14 g/mol [1][7]

Appearance Pale yellow liquid [2][6][8][11]

Odor Weak, aromatic [3][4][5]

CAS Number 88-72-2 [1][2][11]

Density
1.161 - 1.163 g/cm³ at 15-25

°C
[2][5][6][8]

Melting Point
-9.3 °C (α-form), -3.17 °C (β-

form)
[2][3][8]

Boiling Point 220.4 - 222 °C [2][3][8]

Flash Point 106 °C (Closed Cup) [4][6][11]

Water Solubility 652 mg/L at 30 °C [2][8]

Solubility
Soluble in ethanol, ether,

benzene, acetone, chloroform
[4][8][10]

Vapor Pressure 0.1 mmHg at 20 °C [3][6]

Vapor Density 4.72 (Air = 1) [5][11]

Octanol/Water Partition

Coefficient (log Kow)
2.3 [7][11]

Refractive Index (n20/D) 1.546 [1][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Nitrotoluene.

Infrared, ultraviolet, nuclear magnetic resonance, and mass spectral data have been reported.

[8][12]

Table 2: Spectroscopic Data for 2-Nitrotoluene
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Technique
Key Peaks / Chemical
Shifts

References

¹H NMR (in CDCl₃)

δ ~7.93 ppm (d), δ ~7.49 ppm

(t), δ ~7.33 ppm (m), δ ~2.57

ppm (s, -CH₃)

[13]

¹³C NMR

Expected signals at 145-155

ppm (C-NO₂), 120-145 ppm

(Aromatic C-H, C-CH₃), 15-25

ppm (-CH₃)

[14]

Infrared (IR)

Characteristic peaks for C-H

(aromatic), C=C (aromatic), N-

O (nitro group), C-H (aliphatic)

[8][12]

Mass Spectrometry (MS)

Molecular Ion (M⁺) at m/z 137,

with characteristic

fragmentation patterns

[15][16]

Ultraviolet (UV)
Spectral data have been

reported.
[8][12]

Experimental Protocols
Synthesis of 2-Nitrotoluene via Toluene Nitration
The industrial production of nitrotoluenes involves the nitration of toluene using a mixed acid

solution of sulfuric and nitric acid.[2][8] This process yields a mixture of isomers, predominantly

2-nitrotoluene (55-60%) and 4-nitrotoluene (35-40%), with a small amount of 3-nitrotoluene (3-

4%).[8][11] The isomers are then separated by fractional distillation and crystallization.[8][12]

Objective: To synthesize a mixture of nitrotoluene isomers from toluene.

Materials:

Toluene (freshly distilled)

Concentrated Sulfuric Acid (H₂SO₄, 98%)
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Concentrated Nitric Acid (HNO₃, 65-70%)

Cyclohexane

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Anhydrous Sodium Sulfate (Na₂SO₄)

Ice

Equipment:

Three-neck flask (250 mL)

Dropping funnel with pressure equalization

Internal thermometer

Magnetic stirrer with stir bar

Ice-salt bath

Separating funnel

Rotary evaporator

Procedure:

Preparation of Nitrating Acid: In a separate flask, slowly add 12.5 mL of concentrated sulfuric

acid to 10.6 mL of concentrated nitric acid while cooling in an ice bath.[17] Cool the resulting

nitrating acid to -5 °C using an ice-salt bath.[17]

Toluene Preparation: Charge the three-neck flask with 9.21 g (10.6 mL) of toluene. Cool the

toluene to -10 °C in an ice-salt bath.[17]

Nitration Reaction: Slowly add the cold nitrating acid dropwise to the stirred toluene from the

dropping funnel.[17] The rate of addition should be controlled to maintain the reaction
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temperature between 25 °C and 40 °C (industrial scale) or below 0 °C (lab scale to avoid

dinitration).[6][8][17] This addition typically takes 1.5-2 hours.[11][17]

Reaction Completion: After the addition is complete, allow the mixture to slowly warm to

room temperature and continue stirring for an additional 2-3 hours.[17]

Work-up: Pour the reaction mixture onto 250 g of ice in a beaker.[17] Transfer the mixture to

a separating funnel.

Extraction: Extract the product with one 40 mL portion, followed by two 10 mL portions of

cyclohexane.[17]

Washing: Combine the organic layers and wash them sequentially with 10 mL of water, 10

mL of saturated sodium bicarbonate solution, and finally with another 10 mL of water.[17]

Drying and Isolation: Dry the organic phase over anhydrous sodium sulfate.[17] Filter off the

drying agent and remove the solvent (cyclohexane) using a rotary evaporator. The crude

product is obtained as an oily residue.[17]

Purification: The individual isomers can be separated from the crude mixture by fractional

distillation under reduced pressure.[8][11][12]

Analysis of 2-Nitrotoluene in Air Samples via GC/FID
This method is based on NIOSH Method 2005 for nitroaromatic compounds.[18]

Objective: To determine the concentration of 2-Nitrotoluene in a workplace air sample.

Materials:

Silica gel sorbent tubes

Methanol (desorbing solution)

2-Nitrotoluene standard for calibration

Equipment:
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Personal sampling pump

Gas Chromatograph with Flame Ionization Detector (GC/FID)

Ultrasonic bath

Vials for desorption

Procedure:

Sample Collection: Calibrate a personal sampling pump to a known flow rate. Draw a known

volume of air (e.g., 30 L) through a solid sorbent tube containing silica gel to adsorb the

analyte.[8]

Sample Preparation: Break the ends of the sorbent tube and transfer the silica gel to a vial.

Add a measured amount of methanol to the vial to desorb the 2-Nitrotoluene.[8]

Desorption: Place the vial in an ultrasonic bath to facilitate the desorption process.[18]

Analysis: Inject an aliquot of the methanol solution into a GC/FID system for analysis.[8]

Quantification: Prepare a calibration curve using standard solutions of 2-Nitrotoluene in

methanol. Compare the peak area of the sample to the calibration curve to determine the

concentration of 2-Nitrotoluene. The typical working range for a 30 L air sample is 0.346 to

1.73 ppm (1.97 to 9.86 mg/m³).[8][18]
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Caption: Synthesis workflow for 2-Nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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